2-Fluoro-5-(pyrrolidin-3-ylmethyl)benzonitrile;hydrochloride

• IUPAC Name: 2-fluoro-5-(pyrrolidin-3-ylmethyl)benzonitrile;hydrochloride
• InChI: InChI=1S/C12H13FN2.ClH/c13-12-2-1-9(6-11(12)7-14)5-10-3-4-15-8-10;/h1-2,6,10,15H,3-5,8H2;1H
• InChI Key: YOXBTYWYRWDVDY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1CC2=CC(=C(C=C2)F)C#N.Cl
• Molecular Formula: C12H14ClFN2
• Molecular Weight: 240.70 g/mol
• CAS RN: 2375274-47-6

Description

“2-Fluoro-5-(pyrrolidin-3-ylmethyl)benzonitrile;hydrochloride” is a chemical compound with the CAS Number: 2375274-47-6. It has a molecular weight of 240.71. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for the compound is 1S/C12H13FN2.ClH/c13-12-2-1-9 (6-11 (12)7-14)5-10-3-4-15-8-10;/h1-2,6,10,15H,3-5,8H2;1H. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature.

Scientific Research Applications

Radiation Dosimetry and Imaging

• Radiation Dosimetry : Studies have utilized derivatives like 18F-FPEB, a potent and specific radioligand for metabotropic glutamate receptor subtype 5 (mGluR5), in human radiation dosimetry. This is crucial for assessing radiation exposure in subjects undergoing clinical research studies, aiding in minimizing radiation risks to research subjects (Kessler et al., 2014).

• PET Imaging for Neurological Disorders : Derivatives of 2-Fluoro-5-(pyrrolidin-3-ylmethyl)benzonitrile;hydrochloride have been used in PET imaging to study brain receptors, like mGluR5, for early detection of brain changes and progression in conditions like Huntington Disease (HD). This aids in evaluating the potential of such radiotracers in understanding and tracking neurological conditions (Russell et al., 2010).

Metabotropic Glutamate Receptor Quantification

• Quantification of mGluR5 : Compounds like 18F-SP203 have been developed for imaging metabotropic glutamate subtype 5 (mGluR5) receptors, revealing promising imaging characteristics and assisting in the quantification of these receptors in the human brain. This is significant for studying the receptor's role in neuropsychiatric disorders and evaluating drug occupancy and efficacy (Brown et al., 2008).

• Radiopharmaceuticals for mGluR5 : Studies have also assessed the safety and effectiveness of novel PET radiopharmaceuticals like 18F-FPEB for quantifying mGluR5, showcasing its suitability for clinical studies involving the central nervous system (Wong et al., 2013).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.